N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Biological Activity
A novel series of pyrazolopyrimidines have been synthesized and evaluated for their potential as anticancer and anti-5-lipoxygenase agents. These derivatives, characterized by their unique structural framework, demonstrated significant cytotoxic activity against cancer cell lines HCT-116 and MCF-7, as well as inhibitory activity against the 5-lipoxygenase enzyme, indicating a promising avenue for therapeutic application in cancer treatment and inflammation management (Rahmouni et al., 2016).
Antiviral Potentials
Research into thienopyrimidine derivatives, structurally related to pyrazolopyrimidines, has shown activity against the SARS-CoV 3C-like protease, suggesting potential antiviral applications. This indicates that modifications of the pyrazolopyrimidine core could yield compounds with significant antiviral activities, potentially offering new therapeutic options for viral infections (El-All et al., 2016).
Antimicrobial and Antitumor Activities
The synthesis of various pyrazolopyrimidine derivatives has led to compounds with notable in vitro antimicrobial and antitumor activities. This includes the development of novel compounds that exhibit moderate antitumor activity against leukemia cell lines and significant activity against measles virus, demonstrating the versatile therapeutic potential of this chemical class (Petrie et al., 1985).
Heterocyclic Compound Synthesis
The synthesis of heterocycles combining tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine and coumarin moieties has been explored. These compounds, through innovative synthetic methods, offer a new perspective on the design of molecules with potential biological activities, highlighting the adaptability and functional diversity of the pyrazolopyrimidine scaffold (Vasylyev et al., 1999).
Mechanism of Action
Target of Action
Similar compounds have been found to target kinases such as mps1, mapkapk2, and p70s6kβ/s6k2 . These kinases play crucial roles in cell division and growth, making them potential targets for cancer therapies .
Mode of Action
It’s worth noting that kinase inhibitors often work by binding to the kinase’s active site, preventing it from phosphorylating other proteins and thus disrupting the signaling pathways that drive cell division and growth .
Biochemical Pathways
Given its potential role as a kinase inhibitor, it could impact a variety of cellular processes, including cell cycle progression, apoptosis, and signal transduction .
Result of Action
Kinase inhibitors typically exert their effects by halting cell division, inducing apoptosis (programmed cell death), and inhibiting cell growth .
Properties
IUPAC Name |
N-(6-pyrazol-1-ylpyrimidin-4-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O3/c22-16(13-9-23-11-4-1-2-5-12(11)24-13)20-14-8-15(18-10-17-14)21-7-3-6-19-21/h1-8,10,13H,9H2,(H,17,18,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLHISJVMKSSPBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)NC3=CC(=NC=N3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.